Cas no 1419101-16-8 (Methyl (1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetate)

• Product Name: Methyl (1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetate
• CAS No: 1419101-16-8
• MF: C₈H₁₄O₄S
• MW: 206.259361743927
• MDL: MFCD23106384
• CID: 2093739
• PubChem ID: 72207761
• Update Time: 2025-04-21

Methyl (1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetate
• Methyl (1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetate
• Methyl 2-(1,1-dioxothian-4-yl)acetate
• SB10769
• PB35781
• methyl 2-(1,1-dioxo-1?-thian-4-yl)acetate
• 2H-Thiopyran-4-acetic acid, tetrahydro-, methyl ester, 1,1-dioxide
• Methyl (1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetate, AldrichCPR
• methyl 2-(1,1-dioxo-1lambda6-thian-4-yl)acetate
• SY098857
• MFCD23106384
• DTXSID201165489
• METHYL 2-(1,1-DIOXO-1??-THIAN-4-YL)ACETATE
• CS-0049314
• AKOS016360264
• Methyl2-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetate
• AS-33837
• EN300-729496
• 1419101-16-8

• MDL： MFCD23106384
• Inchi： 1S/C8H14O4S/c1-12-8(9)6-7-2-4-13(10,11)5-3-7/h7H,2-6H2,1H3
• InChI Key： TYCVZSZJXWXEFW-UHFFFAOYSA-N
• SMILES： S1(CCC(CC(=O)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 206.06128010g/mol
• Monoisotopic Mass: 206.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8
• XLogP3: 0.2